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Compound of Interest

Compound Name: 9-Octadecenal

Cat. No.: B10838512 Get Quote

Essential Safety and Logistical Information for the Disposal of 9-Octadecenal

This guide provides comprehensive, step-by-step procedures for the safe and compliant

disposal of 9-Octadecenal, a common reagent in research and development. Adherence to

these protocols is crucial for ensuring personnel safety and environmental protection. While 9-
Octadecenal is not classified as a hazardous substance under Regulation (EC) No 1272/2008,

it is prudent to handle it with care due to potential irritant properties.[1]

Immediate Safety Precautions:
Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, chemical-resistant gloves (tested according to EN 374), and a lab coat.[2] In case

of inadequate ventilation, use a suitable respiratory protection.

Handling: Avoid direct contact with skin and eyes. Do not inhale vapors or mists.[3] Wash

hands thoroughly after handling.[2]

Spill Management: In the event of a spill, absorb the material with an inert, non-combustible

absorbent material (e.g., sand, earth, vermiculite).[2] Collect the contaminated absorbent

material into a designated, labeled container for disposal.[2] Ventilate the affected area.[2]

Logistical and Operational Plan:
Waste Identification: All chemical waste, including unused 9-Octadecenal, contaminated

materials, and spill cleanup debris, should be treated as hazardous waste unless confirmed
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otherwise by your institution's Environmental Health and Safety (EHS) office.[4]

Waste Segregation: Do not mix 9-Octadecenal waste with other waste streams.

Incompatible chemicals must be stored separately to prevent violent reactions or the

emission of flammable or poisonous gases.[5][6] For instance, keep it separate from acids

and bases.[5]

Container Requirements: Use only chemically compatible containers with secure, leak-proof

closures for waste accumulation.[5][6] The container should be in good condition and not

filled beyond 90% capacity to allow for expansion.[5]

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name ("9-Octadecenal"), and the approximate concentration.[7]

Storage: Store waste containers in a designated and clearly marked Satellite Accumulation

Area (SAA) at or near the point of generation.[8][9] This area must be inspected weekly for

any signs of leakage.[5]

Step-by-Step Disposal Protocol
The proper disposal of 9-Octadecenal must be conducted in accordance with federal, state,

and local regulations, as well as institutional policies. The following is a general procedural

guide:

Initial Assessment: Determine if the 9-Octadecenal is a "waste." A chemical becomes waste

when it is no longer intended for use.[4] This includes expired material, contaminated

product, or residual amounts in containers.

Waste Collection:

For liquid 9-Octadecenal, pour the waste into a designated, properly labeled, and

compatible waste container.

For materials contaminated with 9-Octadecenal (e.g., gloves, absorbent pads, empty

containers), place them in a separate, clearly labeled solid waste container.

Container Management:
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Keep waste containers securely closed at all times, except when adding waste.[4][8]

Ensure the exterior of the container is clean and free of contamination.

Storage in Satellite Accumulation Area (SAA):

Place the sealed and labeled waste container in your laboratory's designated SAA.[5][8]

Be mindful of accumulation limits. A maximum of 55 gallons of hazardous waste may be

stored in an SAA.[8][9]

Request for Waste Pickup:

Once the waste container is full or you have no further need to accumulate this waste

stream, contact your institution's Environmental Health and Safety (EHS) or equivalent

department to arrange for a waste pickup.[8]

Do not dispose of 9-Octadecenal down the drain or in regular trash.[2][4]

Empty Container Disposal:

A container that held 9-Octadecenal can be disposed of as regular trash only after it has

been completely emptied, with as little residue as possible.[4]

Deface all chemical labels on the empty container before disposal.[4]

Quantitative Data Summary
While specific quantitative disposal limits for 9-Octadecenal are not readily available, the

following table summarizes its relevant physical and chemical properties.
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Property Value

Molecular Formula C18H34O

Molecular Weight 266.47 g/mol [10]

Physical State Liquid[11]

Boiling Point 352.00 to 367.00 °C @ 760.00 mm Hg[11]

Flash Point 183.80 °C (363.00 °F) TCC (est)[12]

Solubility in Water 0.007882 mg/L @ 25 °C (est)[12]

Disposal Workflow
The following diagram illustrates the general decision-making process for the disposal of 9-
Octadecenal in a laboratory setting.
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Caption: Disposal workflow for 9-Octadecenal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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